Cas no 2167685-70-1 (1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2167685-70-1
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6232137
• PubChem ID: 165629905
• Update Time: 2025-10-21

1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol
• 2167685-70-1
• EN300-1954117

• Inchi： 1S/C11H12F2O2/c12-11(13)10(14)8-5-7-3-1-2-4-9(7)15-6-8/h1-4,8,10-11,14H,5-6H2
• InChI Key： BRMJOQMALNUMPL-UHFFFAOYSA-N
• SMILES： FC(C(C1COC2C=CC=CC=2C1)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol

Recent Advances in the Study of 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol (CAS: 2167685-70-1)

The compound 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol (CAS: 2167685-70-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol with high purity and yield. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and fluorination techniques, to achieve stereochemical control and optimize the compound's pharmacological profile. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Notably, its difluoroethyl moiety appears to enhance binding affinity and metabolic stability, making it a valuable scaffold for further optimization. Recent publications have also explored its potential as an anti-cancer agent, with particular focus on its ability to modulate key signaling pathways in tumor cells.

Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for the compound's bioactivity. Modifications to the benzopyran core and the difluoroethyl side chain have been systematically investigated to improve potency and selectivity. Computational modeling and X-ray crystallography have further elucidated the binding modes of this compound with its biological targets, offering a rational basis for future drug design efforts.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical evaluation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives based on this scaffold, with several candidates currently in the pipeline for further testing.

In conclusion, 1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroethan-1-ol represents a compelling case study in modern medicinal chemistry, showcasing the integration of synthetic innovation and biological evaluation. Continued research in this area holds great promise for the discovery of novel therapeutics targeting a range of diseases, from chronic inflammation to oncology.